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Compound of Interest

Compound Name: Ethephon-13C2

Cat. No.: B15548816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethephon-13C2 is the isotopically labeled version of Ethephon. Due to the limited

availability of specific safety and toxicological data for the labeled compound, this guide

primarily refers to the data for unlabeled Ethephon. The isotopic labeling is not expected to

significantly alter the chemical's hazardous properties. This product is intended for research

use only and is not for human or veterinary use.

Chemical and Physical Properties
Ethephon-13C2 is a stable isotope-labeled version of Ethephon, a widely used plant growth

regulator. In plants, Ethephon is converted to ethylene, a potent natural plant hormone that

influences numerous physiological processes.
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Property Value References

Chemical Name
(2-chloroethyl-13C2)-

Phosphonic acid
[1]

Molecular Formula ¹³C₂H₆ClO₃P [1]

Molecular Weight 146.48 g/mol [1]

Appearance
White to off-white crystalline

solid or waxy powder
[2][3]

Melting Point 74-75 °C [2][4][5]

Water Solubility Readily soluble [4]

Solubility in Other Solvents

Readily soluble in methanol,

ethanol, isopropanol, acetone,

and other polar organic

solvents. Slightly soluble in

non-polar solvents like

benzene and toluene.

[4]

pH of Aqueous Solution
Acidic, in the range of 1.5 to

2.0
[3][6]

Decomposition

Stable in acidic conditions

(below pH 3.5-4.0) but

decomposes in alkaline

conditions (above pH 5) to

release ethylene gas.

[2][6]

Hazard Identification and Safety Precautions
Ethephon is classified as corrosive and can cause severe skin burns and eye damage. It is

also harmful if swallowed or inhaled, and toxic in contact with skin.
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Hazard Class GHS Classification
Precautionary
Statements

References

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed
[5][7]

Acute Dermal Toxicity Category 3
H311: Toxic in contact

with skin
[5][7]

Skin

Corrosion/Irritation
Category 1C

H314: Causes severe

skin burns and eye

damage

[5][7]

Acute Inhalation

Toxicity
Category 4

H332: Harmful if

inhaled
[5][7]

Aquatic Hazard Chronic 2

H411: Toxic to aquatic

life with long lasting

effects

[5][7]

Personal Protective Equipment (PPE) and Handling:
Ventilation: Use only in a well-ventilated area.[8]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., rubber, PVC, or viton), a chemical-

resistant apron, long-sleeved shirt, long pants, and chemical-resistant footwear plus socks.

[9][10][11]

Respiratory Protection: If engineering controls are not feasible or if high concentrations of

mist or vapor are generated, use an approved vapor respirator.[9]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[10][12] Contaminated clothing should be removed immediately and

washed before reuse.[10]

Storage and Disposal:
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Storage: Store in a cool, dry, well-ventilated place in the original, tightly closed container.[10]

[11][12] Keep away from direct sunlight and protect from frost.[12] Store locked up and out of

reach of children.[9][10]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[9]

Toxicological Information
The toxicological data for Ethephon is summarized below. It is important to handle Ethephon-
13C2 with the same precautions.

Endpoint Species Value References

Acute Oral LD50 Rat 1564 - 4229 mg/kg [4][13]

Acute Dermal LD50 Rabbit 983 mg/kg [13]

Acute Inhalation LC50 Rat 3.26 mg/L [13]

Carcinogenicity Mouse

No dose-related

evidence of

carcinogenicity/oncog

enicity reported.

[4]

Mutagenicity
Salmonella

typhimurium

No mutagenic effect

observed.
[4]

Developmental

Toxicity
Rat

NOEL for teratogenic

effects is 600

mg/kg/day.

[4]

Developmental

Toxicity
Rabbit

NOEL was reported to

be 50 mg/kg/day.
[4]

Experimental Protocols and Applications
Ethephon-13C2 is primarily used as an internal standard or for tracer studies in metabolic and

environmental fate research. The methodologies below are derived from studies using

unlabeled or other isotopically labeled Ethephon and can be adapted for Ethephon-13C2.
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General Experimental Workflow
The following diagram illustrates a general workflow for conducting a plant-based experiment

with Ethephon-13C2 to study its metabolic fate.

General Experimental Workflow with Ethephon-13C2

Preparation of
Ethephon-13C2 Solution

Plant Treatment
(e.g., foliar spray, soil drench)

Incubation Period

Sample Collection
(leaves, stems, roots, soil)

Extraction of
Metabolites

Analytical Measurement
(e.g., LC-MS, GC-MS)

Data Analysis and
Metabolite Identification
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Caption: A generalized workflow for studying the metabolism of Ethephon-13C2 in plants.
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Example Protocol: Metabolic Fate Study in Plants
This protocol is adapted from studies on the metabolism of radiolabeled Ethephon in plants.

Preparation of Treatment Solution:

Dissolve a known amount of Ethephon-13C2 in an appropriate solvent (e.g., distilled

water or a buffered solution). The concentration will depend on the specific experimental

goals. For example, concentrations ranging from 50 µM to 200 µM have been used in

metabolic studies on Chlorella vulgaris.[13]

Plant Application:

Apply the Ethephon-13C2 solution to the plants. This can be done via foliar spray for

studies on leaf uptake and metabolism, or as a soil drench for root uptake studies. Ensure

even application.

Incubation and Sampling:

Grow the treated plants under controlled environmental conditions.

Collect plant tissues (e.g., leaves, stems, roots) and surrounding media (e.g., soil) at

various time points after application (e.g., 0, 2, 7, 14 days).

Metabolite Extraction:

Homogenize the collected samples.

Extract metabolites using a suitable solvent system. The choice of solvent will depend on

the polarity of the expected metabolites.

Analysis:

Analyze the extracts using analytical techniques such as Liquid Chromatography-Mass

Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to separate,

identify, and quantify Ethephon-13C2 and its metabolites. The presence of the 13C label

will aid in distinguishing Ethephon-derived metabolites from the plant's natural

metabolome.
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Mechanism of Action: The Ethylene Signaling
Pathway
Ethephon's primary mode of action is the release of ethylene gas, which then initiates a

signaling cascade within the plant cell. The simplified canonical ethylene signaling pathway,

primarily elucidated in Arabidopsis thaliana, is depicted below.
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Simplified Ethylene Signaling Pathway

No Ethylene Ethylene Present

ETR1/ERS1
(Active Receptors)

CTR1
(Active)

Activates

EIN2
(Phosphorylated/Inactive)

Phosphorylates/
Inactivates

EIN3/EIL1
(Degraded)

Prevents activation of

No Ethylene Response

Leads to

Ethephon -> Ethylene

ETR1/ERS1
(Inactive Receptors)

Binds to

CTR1
(Inactive)

Inactivates

EIN2 C-terminus
(Cleaved and moves to nucleus)

Stops phosphorylation of EIN2

EIN3/EIL1
(Stable)

Stabilizes

Ethylene Response
(e.g., fruit ripening, leaf senescence)

Activates transcription of
response genes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15548816?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A diagram illustrating the ethylene signaling pathway in the absence and presence of

ethylene.

In the absence of ethylene, the receptors (like ETR1 and ERS1) are active and stimulate the

protein kinase CTR1.[11][12][14] CTR1, in turn, inactivates the downstream component EIN2.

[11][12][14] This leads to the degradation of transcription factors EIN3 and EIL1, and ethylene

response genes are not expressed.[14]

When ethylene (released from Ethephon) is present, it binds to the receptors, inactivating

them.[11][12][14] This leads to the inactivation of CTR1.[11][12][14] As a result, EIN2 is no

longer repressed, and its C-terminal portion is cleaved and translocates to the nucleus.[9][14]

In the nucleus, it stabilizes the EIN3 and EIL1 transcription factors, which then activate the

expression of ethylene-responsive genes, leading to various physiological effects such as fruit

ripening, leaf senescence, and flowering.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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